Cas no 1043117-24-3 (1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate)
1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 1043117-24-3
- AKOS033739856
- EN300-26688022
- Z202568446
- [1-[(2-cyano-3-methylbutan-2-yl)amino]-1-oxopropan-2-yl] 6-methyl-4-oxochromene-2-carboxylate
- 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate
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- Inchi: 1S/C20H22N2O5/c1-11(2)20(5,10-21)22-18(24)13(4)26-19(25)17-9-15(23)14-8-12(3)6-7-16(14)27-17/h6-9,11,13H,1-5H3,(H,22,24)
- InChI Key: DRUMYEZMXLEEDD-UHFFFAOYSA-N
- SMILES: O(C(C1=CC(C2C=C(C)C=CC=2O1)=O)=O)C(C)C(NC(C#N)(C)C(C)C)=O
Computed Properties
- Exact Mass: 370.15287181g/mol
- Monoisotopic Mass: 370.15287181g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 27
- Rotatable Bond Count: 6
- Complexity: 704
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 106Ų
1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26688022-0.05g |
1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate |
1043117-24-3 | 95.0% | 0.05g |
$212.0 | 2025-03-20 |
1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate Related Literature
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
Additional information on 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate
1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate (CAS 1043117-24-3): A Comprehensive Overview
1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate (CAS 1043117-24-3) is a specialized organic compound that has garnered significant interest in the field of medicinal chemistry and material science. This compound, with its unique structural features, offers a wide range of potential applications, making it a subject of ongoing research and development. In this article, we delve into the properties, synthesis, applications, and market trends of this intriguing molecule.
The 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate structure is characterized by a chromene core, which is a bicyclic system consisting of a benzene ring fused to a pyran ring. The presence of the carboxylate and carbamoyl functional groups enhances its reactivity and potential for derivatization. The cyano group adds another layer of functionality, making this compound a versatile intermediate in synthetic chemistry.
One of the most notable aspects of CAS 1043117-24-3 is its potential in pharmaceutical research. Chromene derivatives are known for their biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly interested in how the 6-methyl-4-oxo-4H-chromene-2-carboxylate moiety can be modified to enhance these effects. The compound's ability to interact with various biological targets makes it a promising candidate for drug development.
In addition to its pharmaceutical applications, 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate has potential uses in material science. Its unique electronic properties and stability under various conditions make it suitable for applications in organic electronics, such as OLEDs and photovoltaic devices. The cyano and carboxylate groups can also facilitate the formation of coordination complexes with metals, opening doors to catalytic applications.
The synthesis of CAS 1043117-24-3 typically involves multi-step organic reactions, starting from readily available precursors. Key steps often include the formation of the chromene ring, followed by the introduction of the carbamoyl and cyano groups. Researchers are continually exploring more efficient and sustainable synthetic routes to this compound, aligning with the growing demand for green chemistry practices.
Market trends indicate a rising interest in 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate, driven by its diverse applications. Pharmaceutical companies are investing in the development of chromene-based drugs, while material scientists are exploring its use in advanced technologies. The compound's versatility and potential for customization make it a valuable asset in both academia and industry.
For those interested in purchasing or researching CAS 1043117-24-3, it is essential to source the compound from reputable suppliers who can provide high-purity samples. Quality control is critical, especially for applications in drug development and electronics, where impurities can significantly impact performance.
In conclusion, 1-[(1-cyano-1,2-dimethylpropyl)carbamoyl]ethyl 6-methyl-4-oxo-4H-chromene-2-carboxylate (CAS 1043117-24-3) is a compound with immense potential across multiple fields. Its unique structural features and reactivity profile make it a subject of ongoing research, with promising applications in medicine and materials science. As advancements in synthetic chemistry continue, we can expect to see even more innovative uses for this remarkable molecule.
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